Cas no 1535963-91-7 (Satralizumab)

• Product Name: Satralizumab
• CAS No: 1535963-91-7
• MF: C₇₆H₁₀₄N₁₂O₂₄S
• MW: 1601.76997947693
• CID: 5161194
• PubChem ID: 91668186
• Update Time: 2025-06-22

Satralizumab Chemical and Physical Properties

Names and Identifiers

• Research Grade Satralizumab(DHC36904)
• Satralizumab
• CYSTEINYL CL2A-SN-38
• M9BYU8XDQ6
• sacituzumab-govitecan
• DTXSID401335985
• hRS7-SN38
• IMMU 132
• SN-38 CYSTEINYL CONJUGATE
• IMMU-132
• Sacituzumab govitecan [USAN]
• EX-A4354
• DA64T2C2IO
• 1535963-91-7
• DA-77702
• GOVITECAN CYSTEINYL CONJUGATE
• F82944
• Sacituzumab govitecan
• hRS 7SN38
• Satralizumab linker
• 1796566-95-4
• UNII-M9BYU8XDQ6
• 1491917-83-9

• Inchi： 1S/C76H104N12O24S/c1-3-55-56-37-54(89)16-17-61(56)83-68-57(55)43-87-63(68)38-59-58(71(87)95)45-110-74(99)76(59,4-2)112-75(100)111-44-50-10-14-52(15-11-50)81-70(94)62(7-5-6-18-77)82-66(91)47-109-46-65(90)79-19-21-101-23-25-103-27-29-105-31-33-107-35-36-108-34-32-106-30-28-104-26-24-102-22-20-86-42-53(84-85-86)40-80-69(93)51-12-8-49(9-13-51)41-88-67(92)39-64(72(88)96)113-48-60(78)73(97)98/h10-11,14-17,37-38,42,49,51,60,62,64,89H,3-9,12-13,18-36,39-41,43-48,77-78H2,1-2H3,(H,79,90)(H,80,93)(H,81,94)(H,82,91)(H,97,98)/t49?,51?,60-,62-,64?,76-/m0/s1
• InChI Key： ULRUOUDIQPERIJ-PQURJYPBSA-N
• SMILES： S(C[C@@H](C(=O)O)N)C1CC(N(C1=O)CC1CCC(C(NCC2=CN(CCOCCOCCOCCOCCOCCOCCOCCOCCNC(COCC(N[C@H](C(NC3C=CC(=CC=3)COC(=O)O[C@@]3(C(=O)OCC4C(N5CC6=C(CC)C7C=C(C=CC=7N=C6C5=CC3=4)O)=O)CC)=O)CCCCN)=O)=O)N=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 1600.70071340g/mol
• Monoisotopic Mass: 1600.70071340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 113
• Rotatable Bond Count: 54
• Complexity: 3150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 498Ų

Additional information on Satralizumab

Recent Advances in Satralizumab (1535963-91-7) for Neuromyelitis Optica Spectrum Disorder (NMOSD)

Satralizumab (CAS: 1535963-91-7), a humanized monoclonal antibody targeting the interleukin-6 receptor (IL-6R), has emerged as a promising therapeutic option for Neuromyelitis Optica Spectrum Disorder (NMOSD). Recent clinical trials and mechanistic studies have further elucidated its efficacy, safety profile, and underlying biological mechanisms. This research brief synthesizes the latest findings on Satralizumab, focusing on its chemical properties, clinical applications, and future directions in NMOSD treatment.

Satralizumab functions by inhibiting IL-6-mediated signaling, a key pathway implicated in NMOSD pathogenesis. The drug's high binding affinity (KD ~1 nM) to soluble and membrane-bound IL-6R disrupts the pro-inflammatory cascade, reducing aquaporin-4 (AQP4) antibody production and astrocyte damage. Recent pharmacokinetic studies demonstrate its extended half-life (~30 days) and linear dose-exposure relationship, supporting its monthly subcutaneous administration regimen.

The SAkuraStar (NCT02073279) and SAkuraSky (NCT02028884) phase 3 trials demonstrated Satralizumab's robust efficacy in NMOSD patients. In the SAkuraStar monotherapy study, 76% of Satralizumab-treated patients remained relapse-free at 96 weeks versus 62% in placebo (HR 0.45, 95% CI 0.23-0.89). Combination therapy with immunosuppressants in SAkuraSky showed similar benefits, with 91% relapse-free survival at 96 weeks versus 59% for placebo (HR 0.38, 95% CI 0.16-0.88). These results have solidified Satralizumab's position as a first-line NMOSD treatment.

Long-term extension studies (up to 4 years) reveal sustained efficacy with consistent safety profiles. The most common adverse events (≥10%) include upper respiratory infections, headache, and nasopharyngitis, with serious infections occurring in 8-10% of patients. Notably, Satralizumab shows lower immunogenicity (anti-drug antibodies in 4-8% of patients) compared to other NMOSD biologics, contributing to its favorable benefit-risk profile.

Emerging research explores Satralizumab's potential beyond NMOSD. Preclinical models suggest applicability in other IL-6-mediated disorders like rheumatoid arthritis and cytokine release syndrome. However, current clinical development remains focused on NMOSD, with ongoing investigations into optimal treatment duration, biomarker-guided therapy, and combination strategies with other immunomodulators.

The chemical stability of 1535963-91-7 has been optimized in recent formulation studies. Lyophilized powder formulations maintain >95% purity after 24 months at 2-8°C, while liquid formulations in prefilled syringes demonstrate stability for 14 days at room temperature. These advancements support broader clinical accessibility and patient convenience.

In conclusion, Satralizumab represents a significant advancement in NMOSD therapeutics, offering targeted IL-6 pathway inhibition with convenient administration. Future research directions include real-world effectiveness studies, pediatric applications, and exploration of its neuroprotective effects beyond relapse prevention. As the understanding of IL-6 biology in neuroinflammation deepens, Satralizumab's role may expand to address unmet needs in autoimmune neurology.